Cas no 32476-67-8 (Periplocymarin)

• Product Name: Periplocymarin
• CAS No: 32476-67-8
• Molecular Formula: C₃₀H₄₆O₈
• Molecular Weight: 534.68144
• CID: 305914
• PubChem ID: 12305974

Periplocymarin Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-, (3b,5b)- (9CI)
• 4-[(3S,5S,10R,13R,14S,17S)-5,14-dihydroxy-3-[(2S,5R)-5-hydroxy-4-methoxy-6-methyl-oxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-5H-furan-2-on
• DG0043
• Periplocymarin
• CS-0032540
• DTXSID301317267
• Periplogenin + D-cymarose [German]
• 9M3584249U
• PERIPLOCYMARIN, (+)-
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-3-O-METHYL-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-5,14-DIHYDROXY-, (3.BETA.,5.BETA.)-
• Periplogenin + D-cymarose
• 5-beta-Card-20(22)-enolide, 3-beta-((2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy)-5,14-dihydroxy-
• 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-Dihydroxy-3-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• PERIPLOCYMARIN [MI]
• AKOS032946004
• MS-29887
• Q27272726
• 32476-67-8
• HY-N4252
• 4-[(3S,5S,10R,13R,14S,17S)-5,14-DIHYDROXY-3-[(2S,5R)-5-HYDROXY-4-METHOXY-6-METHYL-OXAN-2-YL]OXY-10,13-DIMETHYL-2,3,4,6,7,8,9,11,12,15,16,17-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL]-5H-FURAN-2-ONE
• UNII-9M3584249U
• (+)-Periplocymarin
• 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
• DA-56702
• CHEBI:228896

• MDL： MFCD01740198
• InChIKey： XRWQBDJPMXRDOQ-YUUDFPFBSA-N
• Inchi： InChI=1S/C30H46O8/c1-17-26(32)23(35-4)14-25(37-17)38-19-5-9-27(2)21-6-10-28(3)20(18-13-24(31)36-16-18)8-12-30(28,34)22(21)7-11-29(27,33)15-19/h13,17,19-23,25-26,32-34H,5-12,14-16H2,1-4H3/t17-,19+,20-,21+,22-,23+,25+,26-,27-,28-,29+,30+/m1/s1
• SMILES： O1[C@H](C[C@H](OC)[C@H](O)[C@H]1C)O[C@H]1CC[C@]2(C)[C@@]3([H])CC[C@]4(C)[C@@H](C5=CC(=O)OC5)CC[C@]4(O)[C@]3([H])CC[C@]2(O)C1

Computed Properties

• Exact Mass: 534.319268g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 534.319268g/mol
• Monoisotopic Mass: 534.319268g/mol
• Topological Polar Surface Area: 115Ų
• Heavy Atom Count: 38
• Complexity: 983
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 534.7

Experimental Properties

• LogP: 3.25430
• PSA: 114.68000
• Boiling Point: 690.9±55.0 °C at 760 mmHg
• Melting Point: 148°
• Vapor Pressure: No data available
• Flash Point: 221.4±25.0 °C
• Color/Form: Powder
• Specific Rotation: D27 +29° (c = 0.94 in 95% alcohol for the anhydr substance)
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives